Cas no 1806673-67-5 (Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate)

• Product Name: Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate
• CAS No: 1806673-67-5
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• CID: 4959617
• Update Time: 2025-06-14

Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate

• Inchi： 1S/C14H16O6/c1-2-20-14(19)11-5-3-9(8-13(17)18)7-10(11)4-6-12(15)16/h3,5,7H,2,4,6,8H2,1H3,(H,15,16)(H,17,18)
• InChI Key： JFVZCSHLXDKDQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CC(=O)O)=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 365
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate

Comprehensive Overview of Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate (CAS No. 1806673-67-5)

Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate (CAS No. 1806673-67-5) is a versatile organic compound with significant applications in pharmaceutical intermediates, specialty chemicals, and material science. This ester derivative, characterized by its carboxyethyl and carboxymethyl functional groups, has garnered attention for its unique structural properties and potential in drug synthesis. Researchers and industries are increasingly exploring its role in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly solutions.

The molecular structure of Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate features a benzoate core substituted with both carboxyethyl and carboxymethyl groups, enhancing its reactivity and compatibility with various chemical processes. Its CAS No. 1806673-67-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its utility in synthesizing biodegradable polymers, a hot topic in circular economy discussions. This aligns with the growing demand for sustainable alternatives to traditional petrochemical-based materials.

In pharmaceutical research, Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate is investigated as a precursor for active pharmaceutical ingredients (APIs). Its dual functional groups enable modular derivatization, a key advantage in drug discovery. For instance, its carboxymethyl moiety can facilitate conjugation with biomolecules, a technique widely used in targeted drug delivery systems. Such applications resonate with current trends in personalized medicine and nanotechnology, frequently searched topics in scientific and AI-driven queries.

From a synthetic chemistry perspective, the compound’s ester linkage (Ethyl group) offers hydrolytic stability under controlled conditions, making it suitable for controlled-release formulations. This property is particularly relevant in agrochemicals and cosmetics, where prolonged efficacy is desired. Searches for "stable ester derivatives" or "benzoate-based additives" often lead to discussions involving CAS No. 1806673-67-5, reflecting its niche yet expanding relevance.

Environmental and regulatory considerations further underscore the importance of Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate. As industries face stricter sustainability mandates, this compound’s potential for low-toxicity and biodegradability positions it as a candidate for greener alternatives. Analytical methods like HPLC and GC-MS are commonly employed to quantify its purity, a frequent query among quality control professionals. The compound’s compatibility with enzymatic catalysis—a trending area in white biotechnology—also adds to its appeal.

In conclusion, Ethyl 2-(2-carboxyethyl)-4-(carboxymethyl)benzoate (CAS No. 1806673-67-5) exemplifies innovation at the intersection of chemistry and sustainability. Its structural versatility, coupled with emerging applications in pharmaceuticals and materials science, makes it a compound of interest for researchers and industries alike. By addressing contemporary challenges such as green synthesis and targeted therapeutics, it remains a focal point in both academic and commercial explorations.